Cas no 1234323-60-4 ((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluo)

• Product Name: (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluo
• CAS No: 1234323-60-4
• CID: 4673341
• Update Time: 2025-11-06

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluo Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluo

Additional information on (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluo

Recent Advances in the Study of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluo and Related Compounds (CAS: 1234323-60-4)

The compound (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluo, with CAS number 1234323-60-4, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and difluoro substitution, plays a crucial role in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key findings from recent research is the enhanced stability and bioavailability of peptide derivatives incorporating (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluo. The difluoro substitution at the 4-position has been shown to significantly improve metabolic stability, making it a valuable building block for the development of protease-resistant peptides. Additionally, the Fmoc group facilitates efficient solid-phase peptide synthesis (SPPS), enabling the rapid assembly of complex peptide architectures.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluo in the synthesis of potent inhibitors of serine proteases. The study highlighted the compound's ability to mimic natural substrates while exhibiting superior binding affinity and selectivity. These findings open new avenues for the development of therapeutics targeting conditions such as thrombosis and inflammatory diseases.

Another area of active research involves the use of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluo in the design of peptide-based drug conjugates. Recent work has shown that the incorporation of this moiety into antibody-drug conjugates (ADCs) enhances their stability and therapeutic efficacy. This approach has been particularly promising in oncology, where ADCs are increasingly used to deliver cytotoxic payloads to cancer cells with high precision.

Despite these advancements, challenges remain in the large-scale synthesis and purification of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluo. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. For instance, a study in Organic Process Research & Development reported a scalable method for the synthesis of this compound, achieving high purity and yield through a combination of enzymatic resolution and chromatography.

Looking ahead, the potential applications of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluo are vast. Ongoing research is exploring its use in the development of next-generation biomaterials, such as self-assembling peptides for tissue engineering. Furthermore, its role in the design of covalent inhibitors and prodrugs is an area of growing interest, with several preclinical studies underway.

In conclusion, (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluo (CAS: 1234323-60-4) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its unique properties and broad applicability make it a focal point of current research, with promising implications for drug discovery and development. Future studies will likely continue to uncover new uses and optimize its synthesis, further solidifying its importance in the field.